Cas no 1551886-66-8 (2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol)

• Product Name: 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
• CAS No: 1551886-66-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5962593
• PubChem ID: 82869549
• Update Time: 2025-06-13

2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
• 1H-Pyrazole-3-ethanol, α,α,1-trimethyl-
• EN300-1856613
• AKOS021188507
• 1551886-66-8
• SCHEMBL18214732

• Inchi： 1S/C8H14N2O/c1-8(2,11)6-7-4-5-10(3)9-7/h4-5,11H,6H2,1-3H3
• InChI Key： PSDYBZJSRRUYNT-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(CC(C)(C)O)=N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 260.9±15.0 °C(Predicted)
• pka: 14.71±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol

Comprehensive Overview of 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol (CAS No. 1551886-66-8)

The compound 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol (CAS No. 1551886-66-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrazole derivative is characterized by the presence of a methyl group and a hydroxyl group attached to a propan-2-ol backbone, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical development, agrochemical formulations, and material science.

One of the key reasons for the growing interest in 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol is its role as a building block in the synthesis of more complex molecules. The pyrazole ring is a common motif in many biologically active compounds, and its incorporation into this structure opens up possibilities for creating novel drug candidates. Recent studies have explored its potential in modulating specific enzyme activities, which could lead to breakthroughs in treating various health conditions. Additionally, its solubility profile and stability make it an attractive candidate for formulation scientists.

In the context of current research trends, 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol aligns with the increasing demand for sustainable chemistry solutions. Many researchers are investigating how this compound can be synthesized using green chemistry principles, such as catalyst optimization and energy-efficient processes. This focus on sustainability is particularly relevant given the global push toward environmentally friendly manufacturing practices. Furthermore, the compound's potential applications in crop protection products have sparked interest among agrochemical companies looking for next-generation formulations with improved efficacy and reduced environmental impact.

The analytical characterization of 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol has been a subject of several recent publications. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structural features. These studies have confirmed the compound's molecular geometry and provided insights into its reactivity patterns. Such detailed characterization is crucial for understanding how this molecule interacts with biological targets or other chemical entities in various applications.

From a commercial perspective, the availability of 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol has been steadily increasing to meet the demands of research institutions and industrial laboratories. Suppliers often highlight its high purity grade and consistent quality as key selling points. The compound's storage stability and handling requirements are also frequently discussed topics among purchasing managers and laboratory technicians. As the compound gains more recognition, its price trends and supply chain dynamics have become subjects of market analysis reports.

Looking ahead, the future prospects for 2-methyl-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol appear promising. Its potential applications in medicinal chemistry continue to be explored, with particular interest in its possible role as a scaffold for kinase inhibitors or other therapeutic agents. The compound's versatility also makes it a candidate for polymer chemistry applications, where it could contribute to the development of new functional materials. As research progresses, we can expect to see more publications and patents referencing this interesting molecule and its derivatives.